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Compound of Interest

Compound Name: 2,2'-Dibromo-1,1'-binaphthyl

Cat. No.: B118463 Get Quote

An In-depth Technical Guide on 2,2'-Dibromo-1,1'-binaphthyl

This guide provides essential information on the molecular properties of 2,2'-Dibromo-1,1'-
binaphthyl, a key intermediate in the synthesis of chiral ligands used in asymmetric catalysis.

Its rigid, axially chiral binaphthyl structure is fundamental for inducing enantioselectivity in

various chemical reactions.

Molecular and Physical Properties
The fundamental molecular data for 2,2'-Dibromo-1,1'-binaphthyl is crucial for its application

in chemical synthesis and material science.

Property Value Citations

Molecular Formula C₂₀H₁₂Br₂ [1][2][3][4]

Molecular Weight 412.12 g/mol [1][2][4]

CAS Number 74866-28-7 [1][3]

Appearance White to cream powder [3]

Melting Point 178-183 °C
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The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular identifiers.

Figure 1. Molecular Properties of 2,2'-Dibromo-1,1'-binaphthyl
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Figure 1. Molecular Properties of 2,2'-Dibromo-1,1'-binaphthyl

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,2′-ジブロオ-1,1′-ビナフチル 96% | Sigma-Aldrich [sigmaaldrich.com]

2. S-(-)-2,2-DIBROMO-1,1'-BINAPHTHYL | 150024-49-0 [chemicalbook.com]

3. H26987.03 [thermofisher.com]

4. 2,2'-Dibromo-1,1'-binaphthyl [myskinrecipes.com]

To cite this document: BenchChem. [2,2'-Dibromo-1,1'-binaphthyl molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118463#2-2-dibromo-1-1-binaphthyl-molecular-
weight-and-formula]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b118463?utm_src=pdf-body-img
https://www.benchchem.com/product/b118463?utm_src=pdf-body
https://www.benchchem.com/product/b118463?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/676438
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4511412.htm
https://www.thermofisher.com/order/catalog/product/H26987.03
https://www.myskinrecipes.com/shop/en/binaphthyl-derivatives/115025--22-dibromo-11-binaphthyl.html
https://www.benchchem.com/product/b118463#2-2-dibromo-1-1-binaphthyl-molecular-weight-and-formula
https://www.benchchem.com/product/b118463#2-2-dibromo-1-1-binaphthyl-molecular-weight-and-formula
https://www.benchchem.com/product/b118463#2-2-dibromo-1-1-binaphthyl-molecular-weight-and-formula
https://www.benchchem.com/product/b118463#2-2-dibromo-1-1-binaphthyl-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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